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Compound of Interest

Compound Name: YM-202074
Cat. No.: B1250409
Get Quote
\ J

Technical Support Center: YM-201636

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the preparation and handling of stable stock
solutions of YM-201636, a potent and selective inhibitor of PIKfyve.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for preparing a stock solution of YM-201636?

Al: The recommended solvent for preparing a stock solution of YM-201636 is high-quality,
anhydrous Dimethyl Sulfoxide (DMSO).[1][2][3] It is crucial to use fresh DMSO, as the
presence of moisture can significantly reduce the solubility of the compound.[3]

Q2: What is the solubility of YM-201636 in DMSO?

A2: The solubility of YM-201636 in DMSO is reported to be at least 10 mg/mL, with some
suppliers indicating solubility up to 47 mg/mL.[2][4] For practical purposes, preparing a stock
solution in the range of 10-20 mM is common. For instance, a 10 mM stock solution can be
prepared by dissolving the compound in DMSO.[5]
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Q3: How should I store the solid compound and the stock solution of YM-2016367?

A3: The solid, powdered form of YM-201636 should be stored at -20°C and is stable for at least
four years.[2] Once dissolved in DMSO, the stock solution should be aliquoted to avoid
repeated freeze-thaw cycles and stored at -80°C for long-term stability (up to 2 years) or at
-20°C for shorter periods (up to 1 year).[6][7]

Q4: Is YM-201636 soluble in aqueous solutions?

A4: YM-201636 is insoluble in water and ethanol.[7] For cell-based assays, the DMSO stock
solution should be diluted to the final working concentration in the cell culture medium. The final
DMSO concentration in the culture should be kept low (typically < 0.1%) to avoid solvent-
induced cellular effects. For specific aqueous preparations, a mixture of DMSO and PBS (pH
7.2) at a 1:2 ratio has been shown to solubilize YM-201636 at 0.30 mg/mL.[2]
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Issue Possible Cause Solution

) 1. Gently warm the solution to
1. The concentration of the ]
o ) 37°C and vortex to redissolve.
stock solution is too high, S _
o o If precipitation persists,
exceeding its solubility limit at ) )
consider preparing a new, less
the storage temperature. 2. _
S ) concentrated stock solution. 2.
Precipitation observed in the The DMSO used was not ) )
Always use fresh, high-quality

anhydrous DMSO for

preparing stock solutions. 3.

stock solution upon storage. anhydrous, leading to
decreased solubility over time.

3. Repeated freeze-thaw ] o
Aliquot the stock solution into
cycles have led to compound _
) o smaller, single-use volumes to
degradation or precipitation. L
minimize freeze-thaw cycles.

1. Ensure the compound is

] completely dissolved by
1. Inaccurate concentration of ) ]
_ vortexing. If necessary, brief
the stock solution due to S
o ) sonication in a water bath can
_ ) weighing errors or incomplete o ) )
Inconsistent experimental ] ) ) aid dissolution. Verify the
dissolution. 2. Degradation of
results. ] accuracy of the balance used
the compound in the stock T
) ) for weighing. 2. Prepare fresh
solution due to improper )
stock solutions regularly and
storage. )
store them appropriately at

-80°C in small aliquots.

Ensure the final DMSO
concentration in your
experiments is kept at a non-
] ) toxic level, typically below
o ) The final concentration of ] )
Cell toxicity observed in control ) 0.1%. Prepare intermediate
) ] DMSO in the cell culture o )
(vehicle-treated) experiments. o ] dilutions of your stock solution
medium is too high. ) ] ]
in culture medium to achieve
the desired final concentration
of YM-201636 with a minimal

amount of DMSO.

Quantitative Data Summary
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Solvent/Storage
Parameter Value - Reference
Condition
Molecular Weight 467.48 g/mol N/A [11[4118]
Molecular Formula C25H21N703 N/A [1][2][8]
Solubility in DMSO =10 mg/mL DMSO [2][3]
Solubility in DMSO > 47 mg/mL DMSO [4]
Solubility in DMF 10 mg/mL DMF [2]
Solubility in
DMSO:PBS (1:2, pH 0.30 mg/mL DMSO:PBS [2]
7.2)
Stability (Solid) >4 years -20°C [2]
Stability (in DMSO) 2 years -80°C [4]16]
Stability (in DMSO) 1 year -20°C [41[6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution of YM-201636 in DMSO

Materials:

YM-201636 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated balance

Vortex mixer

Procedure:
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» Pre-weighing Preparation: Allow the vial of YM-201636 to equilibrate to room temperature
before opening to prevent condensation of moisture.

e Weighing: Accurately weigh out the desired amount of YM-201636. For example, to prepare
1 mL of a 10 mM stock solution, weigh 4.675 mg of YM-201636 (Molecular Weight = 467.48
g/mol).

» Dissolution: Add the weighed YM-201636 to a sterile microcentrifuge tube. Add the
calculated volume of anhydrous DMSO. For 4.675 mg of YM-201636, add 1 mL of DMSO to
achieve a 10 mM concentration.

e Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle
warming to 37°C may aid in dissolution if necessary.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles.

o Storage: Store the aliquots at -80°C for long-term storage.

Visualizations
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Experimental Workflow: Preparing YM-201636 Stock Solution
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Caption: Workflow for preparing a stable YM-201636 stock solution.
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YM-201636 Mechanism of Action
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Caption: YM-201636 inhibits PIKfyve, affecting key cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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